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Hazard Classification and Physical Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Heptanol

CAS No.: 543-49-7

Cat. No.: S560084

The following tables consolidate the key hazard and safety information for 2-Heptanol from the safety data

sheets.

Table 1: GHS Hazard Classification of 2-Heptanol [1] [2]

Hazard Aspect Classification Hazard & Precautionary Statements

| Flammability | Flammable Liquid Category 3 | H226: Flammable liquid and vapour. P210: Keep away
from heat/sparks/open flames/hot surfaces. No smoking. | | Health Effects | « Acute Toxicity (Category 4,
Dermal) ¢ Skin Irritation (Category 2) * Serious Eye Irritation (Category 2A) | H312: Harmful in contact
with skin. H315: Causes skin irritation. H319: Causes serious eye irritation. P280: Wear protective

gloves/clothing/eye/face protection. | | Environmental Hazards | Not classified | - |

Table 2: Physical and Chemical Properties [1] [2]

Property Value | Description
Physical State Liquid [1] [2]
Appearance Colorless [2]

Odor Mild [2]
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Property Value |/ Description

Boiling Point 160 - 162 °C [1] [2]

Melting Point -30.15 °C [1]

Flash Point 59 °C [1]

Flammability Lower explosion limit: 0.9 %(V) [1]

Vapor Pressure 1.6 hPa at 25 °C [1]

Density 0.817 g/cm3 at 25 °C [1]

Water Solubility 3.27 g/L [1] / Slightly soluble [2]

Stability Stable under recommended storage conditions [1] [2]

Exposure Controls and Personal Protective Equipment
(PPE)

For safe handling of 2-Heptaneol, implement the following engineering controls and personal protective

equipment.

¢ Engineering Controls: Handle the substance in a properly operating chemical fume hood to
ensure adequate ventilation and minimize inhalation exposure [2].

¢ Respiratory Protection: Where risk assessment shows air-purifying respirators are appropriate, use
a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) cartridges [1]
[2].

¢ Hand Protection: Wear impervious gloves. Nitrile rubber gloves with a minimum thickness of 0.4
mm are recommended, offering a penetration time of up to 480 minutes [1] [2].

¢ EyelFace Protection: Use safety glasses or a face shield [1] [2].

o Skin/Body Protection: Wear protective work clothing or a complete suit protecting against
chemicals [1] [2].

Safe Handling and Storage Protocols
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Adherence to these protocols is essential for minimizing risk in the laboratory.

¢ Handling Precautions:
o Keep containers tightly sealed when not in use [2].

(e]

Avoid all ignition sources such as heat, sparks, and open flames [1].
Take measures to prevent the build-up of electrostatic charge [1].
Avoid contact with skin, eyes, and clothing, and avoid breathing vapors or mists [1].
e Storage Conditions:
o Store in a cool, dry, and well-ventilated place [1] [2].
o Keep containers upright and tightly closed to prevent leakage [1].

[¢]

[¢]

o Incompatible Materials: Store away from strong oxidizing agents and acids [2].

First Aid and Emergency Measures

The following first aid measures are recommended in case of exposure [1] [2].

Click to download full resolution via product page

First aid measures for 2-Heptanol exposure. Always consult a physician [1] [2].

Accidental Release and Fire Response

¢ Spill Response:
o Personal Precautions: Evacuate unnecessary personnel, wear adequate PPE, and ensure
good ventilation [1] [2].
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o Containment: Prevent the liquid from entering drains, sewers, or water courses [1] [2].

o Clean-up: Contain spillage and collect with non-combustible absorbent material (e.g., sand,
vermiculite). Place in a container for disposal according to regulations [1].

¢ Fire Fighting:

o Suitable Extinguishing Media: Dry powder, carbon dioxide, or alcohol-resistant foam [1]
[2]. Do NOT use a water jet [1].

o Special Hazards: Combustion may produce carbon monoxide and carbon dioxide [2].

o Protection for Firefighters: Wear self-contained breathing apparatus and a fully
protective impervious suit [1] [2].

Experimental Handling Workflow

The diagram below outlines a logical workflow for safely planning and conducting experiments with 2-

Heptanol.
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Start: Experiment Planning

Review SDS for Hazards

:

Implement Controls:
- Chemical Fume Hood
- Nitrile Gloves
- Safety Glasses

;

Eliminate Ignition Sources

l

Conduct Experiment

Exposure or Spill?

Properly Store or Dispose of Waste Yes

Execute First Aid & Spill Response

End: Safe Completion
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Experimental workflow for safe handling of 2-Heptanol, incorporating hazard controls and emergency
readiness [1] [2].

Disposal and Regulatory Information

e Disposal: Dispose of contents and container in accordance with all local, regional, national, and
international regulations [1] [2].
e Transport Information:
o UN Number: UN1987 [2]
Proper Shipping Name: Alcohols, n.o.s. ((+)-2-Heptanol) [2]
Transport Hazard Class: 3 (Flammable Liquids) [2]
Packing Group: Ill [2]

o

(e]

[¢]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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